Cas no 946285-44-5 (3-(2,2-dimethyl-2,3-dihydro-1-benzofuran-7-yl)oxy-N-propylpropane-1-sulfonamide)

• Product Name: 3-(2,2-dimethyl-2,3-dihydro-1-benzofuran-7-yl)oxy-N-propylpropane-1-sulfonamide
• CAS No: 946285-44-5
• MF: C₁₆H₂₅NO₄S
• MW: 327.439003705978
• CID: 6467459
• PubChem ID: 16884133
• Update Time: 2025-07-19

3-(2,2-dimethyl-2,3-dihydro-1-benzofuran-7-yl)oxy-N-propylpropane-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 3-(2,2-dimethyl-2,3-dihydro-1-benzofuran-7-yl)oxy-N-propylpropane-1-sulfonamide
• 3-((2,2-dimethyl-2,3-dihydrobenzofuran-7-yl)oxy)-N-propylpropane-1-sulfonamide
• 946285-44-5
• 3-[(2,2-dimethyl-2,3-dihydro-1-benzofuran-7-yl)oxy]-N-propylpropane-1-sulfonamide
• VU0628648-1
• 3-[(2,2-dimethyl-3H-1-benzofuran-7-yl)oxy]-N-propylpropane-1-sulfonamide
• AKOS024488640
• F5012-0030

• Inchi： 1S/C16H25NO4S/c1-4-9-17-22(18,19)11-6-10-20-14-8-5-7-13-12-16(2,3)21-15(13)14/h5,7-8,17H,4,6,9-12H2,1-3H3
• InChI Key： PBYAQUOACGJOFP-UHFFFAOYSA-N
• SMILES： S(CCCOC1=CC=CC2=C1OC(C)(C)C2)(NCCC)(=O)=O

Computed Properties

• Exact Mass: 327.15042945g/mol
• Monoisotopic Mass: 327.15042945g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 8
• Complexity: 444
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 73Ų

Additional information on 3-(2,2-dimethyl-2,3-dihydro-1-benzofuran-7-yl)oxy-N-propylpropane-1-sulfonamide

Introduction to 3-(2,2-dimethyl-2,3-dihydro-1-benzofuran-7-yl)oxy-N-propylpropane-1-sulfonamide (CAS No. 946285-44-5)

3-(2,2-dimethyl-2,3-dihydro-1-benzofuran-7-yl)oxy-N-propylpropane-1-sulfonamide (CAS No. 946285-44-5) is a sophisticated organic compound that has garnered significant attention in the field of chemical and pharmaceutical research. This compound, characterized by its unique structural and functional attributes, represents a promising candidate for various applications in medicinal chemistry and drug development.

The molecular structure of this compound features a benzofuran core appended with an oxy group and a propylsulfonamide moiety. The benzofuran scaffold is known for its biological activity and has been extensively studied for its potential in the development of therapeutic agents. Specifically, the 2,2-dimethyl-2,3-dihydro-1-benzofuran-7-yl substituent introduces a rigid planar system that can interact favorably with biological targets, enhancing the compound's pharmacological profile.

In recent years, there has been a surge in research focusing on heterocyclic compounds due to their diverse biological activities. Benzofuran derivatives, in particular, have shown promise in various therapeutic areas, including anti-inflammatory, antimicrobial, and anticancer applications. The presence of the propylsulfonamide group in this compound adds an additional layer of functionality, which can modulate its interactions with biological receptors and improve its pharmacokinetic properties.

The synthesis of 3-(2,2-dimethyl-2,3-dihydro-1-benzofuran-7-yl)oxy-N-propylpropane-1-sulfonamide involves multi-step organic transformations that require precise control over reaction conditions. The benzofuran core is typically synthesized via cyclization reactions, followed by functionalization at the 7-position to introduce the oxy group. Subsequent steps involve the attachment of the propylsulfonamide moiety, which is achieved through nucleophilic substitution or other coupling reactions.

The chemical properties of this compound make it an attractive candidate for further investigation in drug discovery. Its solubility profile, stability under various conditions, and potential metabolic pathways are crucial factors that need to be thoroughly evaluated. Advanced spectroscopic techniques such as NMR spectroscopy and mass spectrometry have been instrumental in elucidating the structure and confirming the purity of this compound.

Recent studies have highlighted the importance of structure-activity relationships (SAR) in optimizing the pharmacological properties of heterocyclic compounds. By systematically modifying different parts of the molecular structure, researchers can fine-tune the biological activity of these compounds. In the case of 3-(2,2-dimethyl-2,3-dihydro-1-benzofuran-7-yl)oxy-N-propylpropane-1-sulfonamide, modifications to the benzofuran core or the propylsulfonamide group could lead to novel derivatives with enhanced efficacy and reduced side effects.

The potential applications of this compound extend beyond traditional pharmaceuticals. Its unique structural features make it suitable for use as an intermediate in the synthesis of more complex molecules. Additionally, its ability to interact with biological targets suggests that it could be used in biochemical assays or as a tool compound for studying enzyme mechanisms.

In conclusion, 3-(2,2-dimethyl-2,3-dihydro-1-benzofuran-7-yl)oxy-N-propylpropane-1-sulfonamide (CAS No. 946285-44-5) is a versatile organic compound with significant potential in pharmaceutical research and drug development. Its complex structure and functional attributes make it an intriguing candidate for further exploration. As our understanding of heterocyclic chemistry continues to grow, compounds like this one are likely to play a crucial role in shaping the future of medicinal chemistry.